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Compound of Interest

Compound Name: Tetrazine-Ph-OPSS

Cat. No.: B12420263 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tetrazine-Ph-OPSS is a heterobifunctional linker molecule integral to the field of

bioconjugation and antibody-drug conjugate (ADC) development. This compound features a

tetrazine moiety for rapid and specific bioorthogonal ligation with trans-cyclooctene (TCO) and

other strained alkenes via an inverse-electron-demand Diels-Alder (iEDDA) cycloaddition.

Additionally, the o-pyridyldisulfide (OPSS) group provides a reactive handle for covalent

attachment to thiol groups, such as those on cysteine residues in proteins and antibodies. This

dual functionality allows for the precise and efficient construction of complex biomolecular

conjugates.

The iEDDA reaction between tetrazine and TCO is known for its exceptionally fast kinetics and

high specificity, enabling conjugation at low concentrations under physiological conditions. The

disulfide bond within the OPSS group is cleavable under reducing conditions, a feature that can

be exploited for the controlled release of conjugated payloads within the intracellular

environment.

Proper preparation of a stock solution is a critical first step to ensure the reactivity and stability

of Tetrazine-Ph-OPSS for successful conjugation experiments. This document provides a

detailed protocol for the preparation, handling, and storage of a Tetrazine-Ph-OPSS stock

solution.
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Quantitative Data Summary
The following table summarizes the key chemical and physical properties of a typical Tetrazine-

Ph compound. Users should refer to the manufacturer's certificate of analysis for lot-specific

data.

Property Value Source

Molecular Weight Refer to Certificate of Analysis N/A

Appearance Red solid [1]

Solubility Soluble in DMSO, DMF [1][2]

Storage (Solid) -20°C, desiccated [1][3]

Storage (Stock Solution)
-20°C for up to 1 month, -80°C

for up to 6 months

Experimental Protocol: Preparation of a 10 mM
Tetrazine-Ph-OPSS Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Tetrazine-Ph-OPSS in

dimethyl sulfoxide (DMSO).

Materials and Equipment:

Tetrazine-Ph-OPSS (solid)

Anhydrous dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and sterile pipette tips

Vortex mixer

Analytical balance
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Procedure:

Equilibration: Before opening, allow the vial of Tetrazine-Ph-OPSS to warm to room

temperature to prevent moisture condensation.

Weighing: Carefully weigh out the desired amount of Tetrazine-Ph-OPSS powder in a

microcentrifuge tube using an analytical balance.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge

tube to achieve a final concentration of 10 mM. For example, to prepare 100 µL of a 10 mM

stock solution from a compound with a molecular weight of 400 g/mol , you would dissolve

0.4 mg of Tetrazine-Ph-OPSS in 100 µL of anhydrous DMSO.

Dissolution: Vortex the solution until the Tetrazine-Ph-OPSS is completely dissolved. Gentle

warming or sonication may be used to aid dissolution if precipitation is observed.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes in microcentrifuge

tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term use

(up to 1 month) or at -80°C for long-term storage (up to 6 months).

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat, when handling Tetrazine-Ph-OPSS and DMSO.

Handle the compound in a well-ventilated area or a chemical fume hood.

Diagrams
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Workflow for Preparing Tetrazine-Ph-OPSS Stock Solution
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Caption: Workflow for Preparing Tetrazine-Ph-OPSS Stock Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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